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Compound of Interest |

Compound Name: CP 141938
CAS No.: 182822-62-4
Cat. No.: B029727
. J

Executive Summary & Chemical Identity

CP 141938 is the internal Pfizer code and common research synonym for Atorvastatin Calcium,
a statin used to lower blood cholesterol. While not classified as acutely toxic (P-listed) under
RCRA, it is a potent bioactive pharmaceutical ingredient (API). Improper disposal poses
significant environmental risks, specifically bioaccumulation in aquatic systems which can
disrupt endocrine function in wildlife.

The Directive: All waste streams containing CP 141938 must be segregated for high-
temperature incineration. Under no circumstances should this compound be discharged into
municipal sewer systems.[1]

Chemical Profile
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Parameter Detail
Compound Name Atorvastatin Calcium (CP 141938)
134523-03-8 (General) / 182822-62-4 (Specific
CAS Number
Salt)
Molecular Formula
Physical State White to off-white crystalline powder

Insoluble in aqueous solutions of pH < 4;

Solubility )
Soluble in Methanol, DMSO

Primary Hazard Aquatic Toxicity; Eye/Skin Irritant (H319, H315)

Strategic Disposal Protocols
The "Why": The Mechanism of Destruction

We do not use chemical deactivation (e.g., bleach/oxidation) for CP 141938 because the
pyrrole ring and fluorinated groups can form toxic byproducts or resist complete degradation.
Incineration with flue gas scrubbing is the only method that guarantees the cleavage of the
fluorophenyl moiety, preventing downstream environmental contamination.

Workflow A: Solid Waste (Pure API & Expired Lots)

Applicable to: Weighing boats, expired vials, spilled powder.

e Segregation: Do not mix with general trash. Use a dedicated container labeled "Non-
Hazardous Pharmaceutical Waste - Incinerate Only."

o Note: While technically "non-hazardous" under federal RCRA (unless specific state laws
apply), best practice in R&D is to treat it as hazardous to ensure incineration.

» Containment: Double-bag the solid waste in polyethylene bags (minimum 2 mil thickness) or
place inside a rigid High-Density Polyethylene (HDPE) drum.

e Labeling: Label must read: "Contains Atorvastatin Calcium.[2] Bioactive Solid. DO NOT
RECYCLE."
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Workflow B: Liquid Waste (HPLC & Mother Liquors)

Applicable to: HPLC effluent (Methanol/Acetonitrile mixtures), dissolution testing media.
e Solvent Compatibility: CP 141938 is often dissolved in methanol or DMSO.

o If Organic Solvent > 24%: Segregate into "Flammable Solvents" waste stream. The high
BTU value of the solvent will fuel the incinerator, ensuring destruction of the API.

o If Aqueous: Do NOT pour down the drain. Collect in a carboy labeled "Aqueous
Pharmaceutical Waste."

e pH Caution: Avoid mixing with strong acids in the waste drum, as precipitation of the free
acid form of Atorvastatin may occur, creating sludge that clogs disposal pumps.

Visual Decision Logic (Disposal Tree)

The following diagram illustrates the critical decision points for segregating CP 141938 waste
streams to ensure compliance with EPA Subpart P and best environmental practices.
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Figure 1: Decision matrix for segregating CP 141938 waste streams. Note that all paths lead to
incineration to prevent aquatic bioaccumulation.
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Emergency Procedures: Spill Management

Immediate Action: Stop the work, alert nearby personnel, and don PPE.

Personal Protective Equipment (PPE)

o Respiratory: N95 or P100 respirator (if powder is aerosolized).
o Skin: Nitrile gloves (double gloving recommended for pure powder).

o Eyes: Safety glasses with side shields.

Cleanup Protocol

e Powder Spills:
o Do NOT Dry Sweep: This generates dust.

o Technique: Cover the spill with a damp paper towel (water or dilute methanol) to suppress
dust. Wipe inward from the periphery to the center.

o Disposal: Place all wipes and gloves into the Solid Pharmaceutical Waste bin.
 Liquid Spills:
o Absorb with inert material (vermiculite or chem-pads).

o Do not use bleach (potential reactivity). Wash the area with simple soap and water after
bulk removal.[3][4]

Regulatory Context

o EPA Subpart P (40 CFR Part 266): As of 2019, the EPA prohibits the sewering of hazardous
waste pharmaceuticals. While Atorvastatin is not P-listed, many institutions voluntarily adopt
Subpart P standards for all API waste to ensure compliance and environmental stewardship.

o Aquatic Toxicity: The "No Observed Effect Concentration” (NOEC) for statins in aquatic
environments is low. Standard wastewater treatment plants (WWTP) do not effectively filter
these molecules, making source control (your lab) the only effective barrier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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